Cas no 917871-33-1 (2H-Pyrrole, 5-(4-chlorophenyl)-3,4-dihydro-3-phenyl-)

• Product Name: 2H-Pyrrole, 5-(4-chlorophenyl)-3,4-dihydro-3-phenyl-
• CAS No: 917871-33-1
• MF: C₁₆H₁₄ClN
• MW: 255.742063045502
• CID: 783684
• PubChem ID: 71428253
• Update Time: 2025-04-19

2H-Pyrrole, 5-(4-chlorophenyl)-3,4-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole, 5-(4-chlorophenyl)-3,4-dihydro-3-phenyl-
• 5-(4-chlorophenyl)-3-phenyl-3,4-dihydro-2H-pyrrole
• 917871-33-1
• DTXSID00846980

• Inchi： 1S/C16H14ClN/c17-15-8-6-13(7-9-15)16-10-14(11-18-16)12-4-2-1-3-5-12/h1-9,14H,10-11H2
• InChI Key： TUBYNWZBNWIREW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(C2C=CC=CC=2)CN=1

Computed Properties

• Exact Mass: 255.0814771g/mol
• Monoisotopic Mass: 255.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.4Ų